1H-Indole, 2,3-dihydro-1-(1-oxopropyl)-

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)propan-1-one
• InChI: InChI=1S/C11H13NO/c1-2-11(13)12-8-7-9-5-3-4-6-10(9)12/h3-6H,2,7-8H2,1H3
• InChI Key: YYCFBYYIVQXFJK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCC2=CC=CC=C21
• Molecular Formula: C11H13NO
• DSSTOX Substance ID: DTXSID90359498
• Molecular Weight: 175.23 g/mol
• CAS No.: 56857-92-2

Description

1H-Indole, 2,3-dihydro-1-(1-oxopropyl)-, also known as 3-(1-oxopropyl)-2,3-dihydro-1H-indole, is a synthetic compound that belongs to the class of indole derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry and drug discovery.

Scientific Research Applications

Antifungal Metabolites

• Indole Alkaloids in Fungus Cultures: Indole compounds isolated from fungus Aporpium caryae show potential as antifungal metabolites. Structural elucidation of these compounds, including variants of 1H-indole, was achieved through spectroscopic methods (Levy et al., 2000).

Pharmaceutical Scaffold Development

• Synthesis of Pyrrolopyrimidin-6-ones: Derivatives of 1H-indole are used as scaffolds in pharmaceutical research, including the synthesis of diazaoxindoles for kinase research areas (Cheung et al., 2001).
• Enantioselective Synthesis: Stereoselective synthesis of 2,3-dihydro-1H-indoles with high diastereomeric and enantiomeric excesses, useful in pharmaceutical contexts, has been achieved through RhII-catalyzed C–H insertion (Santi et al., 2017).

Chemical Synthesis and Reactivity

• 1H-Indole-3-carboxaldehyde Chemistry: This compound serves as a key intermediate for synthesizing biologically active compounds and various heterocyclic derivatives, demonstrating its importance in chemical synthesis (El-Sawy et al., 2017).
• Reactions of Dihydrospiro[cyclopropane-1,3′-indole]: The study of reactions with nucleophiles, leading to various products, underlines the chemical versatility of indole derivatives (Kayukov et al., 2011).

Anticancer Research

• Hybrid Molecules for Anticancer Applications: The creation of indole-coumarin hybrids shows potential in anticancer drug discovery, with some molecules exhibiting significant cytotoxic effects against specific cancer cell lines (Kamath et al., 2015).

Biological Activity and Applications

• Indole-2,3-Dione Derivative Complexes: These compounds have been studied for their fungicidal and bactericidal properties, showing significant pharmacodynamic importance (Singh & Nagpal, 2005).
• Synthesis and Biological Activity of Indole Derivatives: Indole-2-carboxylic acid derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, showcasing their therapeutic potential (Raju et al., 2015).